Cas no 1354021-08-1 (Methyl 2-(4-bromopyridin-2-yl)acetate)

Methyl 2-(4-bromopyridin-2-yl)acetate structure
1354021-08-1 structure
Product Name:Methyl 2-(4-bromopyridin-2-yl)acetate
CAS No:1354021-08-1
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD21025848
CID:2156215
PubChem ID:84071108
Update Time:2024-11-02

Methyl 2-(4-bromopyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(4-bromopyridin-2-yl)acetate
    • URIFFMIHLPERQQ-UHFFFAOYSA-N
    • FCH1607132
    • AX8324436
    • SY038450
    • methyl2-(4-bromopyridin-2-yl)acetate
    • A905166
    • 1354021-08-1
    • Methyl 2-(4-bromo-2-pyridyl)acetate
    • AKOS023833068
    • CS-0140617
    • MFCD21025848
    • AS-63041
    • SCHEMBL15709888
    • DB-255177
    • MDL: MFCD21025848
    • Inchi: 1S/C8H8BrNO2/c1-12-8(11)5-7-4-6(9)2-3-10-7/h2-4H,5H2,1H3
    • InChI Key: URIFFMIHLPERQQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1)CC(=O)OC

Computed Properties

  • Exact Mass: 228.97384g/mol
  • Monoisotopic Mass: 228.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 1.4

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